![molecular formula C7H10N2O2 B3220696 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one CAS No. 1201793-65-8](/img/structure/B3220696.png)
3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one
Overview
Description
3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one, also known as MDP, is a pyrimidine derivative that has been widely studied for its potential use in various scientific applications. MDP has been found to possess several unique properties that make it a promising candidate for use in several fields of research, including biochemistry and pharmacology. In
Mechanism of Action
3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one exerts its effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. By inhibiting COX-2, this compound reduces inflammation and pain in a variety of experimental models.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. In vitro studies have shown that this compound inhibits COX-2 with an IC50 of 0.5 μM, making it a potent inhibitor of this enzyme. In vivo studies have shown that this compound reduces inflammation and pain in a variety of experimental models, including carrageenan-induced paw edema and acetic acid-induced writhing.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one in lab experiments is its potency as a COX-2 inhibitor. This makes it a useful tool for studying the role of COX-2 in various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are several potential future directions for research on 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one. One area of interest is in the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another area of interest is in the study of the mechanism of action of this compound and its effects on other biological pathways. Finally, there is potential for the use of this compound in the development of new anti-inflammatory and analgesic drugs.
Scientific Research Applications
3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one has been extensively studied for its potential use in various scientific applications. One of the most promising applications of this compound is in the field of biochemistry, where it has been found to possess several unique properties that make it a useful tool for studying enzyme kinetics and protein-ligand interactions. This compound has also been studied for its potential use in pharmacology, where it has been found to possess potent anti-inflammatory and analgesic effects.
properties
IUPAC Name |
3-methoxy-2,6-dimethylpyrimidin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-5-4-7(10)9(11-3)6(2)8-5/h4H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBQGFVIGTIWOQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C(=N1)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40743762 | |
Record name | 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40743762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1201793-65-8 | |
Record name | 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40743762 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.